SLF1081851

• Molecular Formula: C21H33N3O
• Molecular Weight: 343.5 g/mol
• InChI: InChI=1S/C21H33N3O/c1-2-3-4-5-6-7-8-9-11-18-13-15-19(16-14-18)21-23-20(25-24-21)12-10-17-22/h13-16H,2-12,17,22H2,1H3
• InChIKey: VLTITRMWGPJCFJ-UHFFFAOYSA-N

SLF1081851: Spns2 Inhibitor Overview

SLF1081851 (16d) is a synthetic organic small molecule identified as the first inhibitor of the sphingosine-1-phosphate (S1P) transporter Spinster homolog 2 (Spns2; SLC63A2) with demonstrated in vivo activity [1]. It inhibits S1P release in HeLa cells with an IC50 of 1.93 μM, providing a chemical probe to investigate the biological functions of Spns2 and its potential as a therapeutic target [2]. Cryo-EM structural analysis reveals that SLF1081851 locks Spns2 in an inward-facing conformation, preventing S1P transport [3].

Target engagement

Spns2-mediated S1P export inhibition studies

In vivo tool

First-in-class reported in vivo active Spns2 inhibitor

Pathway focus

Non-receptor S1P modulation for immune cell trafficking research

• [1] Fritzemeier, R., et al. (2022). Discovery of In Vivo Active Sphingosine-1-phosphate Transporter (Spns2) Inhibitors. Journal of Medicinal Chemistry, 65(11), 7656–7681. View Source
• [2] Shrader, C. W., et al. (2023). Imidazole-based sphingosine-1-phosphate transporter Spns2 inhibitors. Bioorganic & Medicinal Chemistry Letters, 96, 129516. View Source
• [3] Chen, H., et al. (2023). Structural and functional insights into Spns2-mediated transport of sphingosine-1-phosphate. Cell, 186(12), 2644-2655.e16. View Source

Why SLF1081851 Substitution Fails

Substituting SLF1081851 with another Spns2 inhibitor or a related analog without equivalent validation introduces significant experimental risk. The target class exhibits steep structure-activity relationships (SAR); for instance, the potency and pharmacokinetic profiles of Spns2 inhibitors are highly dependent on specific structural motifs such as the lipid alkyl tail length [1]. While SLF1081851 is a validated probe with a defined in vitro IC50 (1.93 μM) and established in vivo parameters (e.g., achieving blood concentrations of ≥2 μM for >24h in rats), uncharacterized or alternative compounds may differ in potency, selectivity (e.g., >15-fold over SphK1/2), or in vivo bioavailability, potentially leading to false negatives or off-target confounding [2]. The use of SLF1081851 as a benchmark reference compound ensures reproducibility in studies exploring Spns2 biology and its therapeutic relevance [3].

S1P receptor modulators

Fingolimod and analogs engage S1PRs directly; downstream signaling endpoints differ from Spns2 inhibition and may not replicate pathway-specific readouts.

Receptor-mediated cardiac endpoints

Cardiac endpoint profiles linked to S1PR engagement (e.g., bradycardia) may not translate to Spns2 inhibition; class-level data require study-specific validation.

Later-generation analogs

High-potency Spns2 inhibitors (e.g., SLB1122168) shift selectivity and PK profiles; they cannot directly replace SLF1081851 as a foundational SAR prototype.

• [1] Shrader, C. W., et al. (2023). Imidazole-based sphingosine-1-phosphate transporter Spns2 inhibitors. Bioorganic & Medicinal Chemistry Letters, 96, 129516. View Source
• [2] Fritzemeier, R., et al. (2022). Discovery of In Vivo Active Sphingosine-1-phosphate Transporter (Spns2) Inhibitors. Journal of Medicinal Chemistry, 65(11), 7656–7681. View Source
• [3] Burgio, A. L., et al. (2023). 2-Aminobenzoxazole Derivatives as Potent Inhibitors of the Sphingosine-1-Phosphate Transporter Spinster Homolog 2 (Spns2). Journal of Medicinal Chemistry, 66(8), 5873-5891. View Source

SLF1081851 Head-to-Head Evidence

Inhibitory Potency vs. SLB1122168

SLF1081851 (16d) is the first reported Spns2 inhibitor with in vivo activity, serving as the prototype scaffold for subsequent optimization [1]. In a standardized HeLa cell S1P release assay, SLF1081851 demonstrated an IC50 of 1.93 μM [2]. This is directly comparable to the imidazole-based analog 7b, which exhibited an IC50 of 1.4 ± 0.3 μM in the same assay system, confirming the critical role of the terminal amine substitution in modulating inhibitory activity [3].

Inhibitory Potency

Reported comparison

IC50 1.93 µM vs 94 nM (~20× difference)

Supports prototype selection for SAR studies

Cross-study comparable; HeLa cell S1P release assay

Evidence Dimension	Inhibition of S1P release (IC50)
Target Compound Data	1.93 μM
Comparator Or Baseline	Analog 7b (imidazole derivative): 1.4 ± 0.3 μM
Quantified Difference	~0.5 μM higher IC50 (less potent)
Conditions	HeLa cell Spns2-dependent S1P transport assay

Why This Matters

This data confirms SLF1081851's potency baseline, which is essential for interpreting SAR studies and benchmarking next-generation inhibitors.

• [1] Fritzemeier, R., et al. (2022). Discovery of In Vivo Active Sphingosine-1-phosphate Transporter (Spns2) Inhibitors. Journal of Medicinal Chemistry, 65(11), 7656–7681. View Source
• [2] Fritzemeier, R., et al. (2022). Discovery of In Vivo Active Sphingosine-1-phosphate Transporter (Spns2) Inhibitors. Journal of Medicinal Chemistry, 65(11), 7656–7681. View Source
• [3] Shrader, C. W., et al. (2023). Imidazole-based sphingosine-1-phosphate transporter Spns2 inhibitors. Bioorganic & Medicinal Chemistry Letters, 96, 129516. View Source

Mechanism vs. S1P Receptor Modulators

While SLF1081851 is a prototype inhibitor, its selectivity over sphingosine kinases (SphK1/2) is a crucial differentiator for experimental design. SLF1081851 inhibits mSphK2 with an IC50 of ≈30 μM and mSphK1 with an IC50 of ≥30 μM . This translates to at least a 15-fold selectivity window for Spns2 inhibition (1.93 μM) over these kinases . In contrast, more potent Spns2 inhibitors like SLB1122168 (IC50 = 94 nM) and SLF80821178 (IC50 = 51 nM) were developed precisely to enhance potency, but their selectivity profiles may differ and require independent verification [1].

Mechanism vs. S1PR Modulators

Class-level inference

Spns2 inhibition vs. S1P receptor agonism/antagonism (qualitative difference)

Supports pathway-specific study design

Receptor-mediated endpoints may differ; no direct head-to-head data

Evidence Dimension	Selectivity (fold-difference in IC50)
Target Compound Data	≥15-fold selective for Spns2 over SphK1/2
Comparator Or Baseline	Spns2 IC50 = 1.93 μM; mSphK2 IC50 ≈30 μM; mSphK1 IC50 ≥30 μM
Quantified Difference	At least 15-fold higher potency for Spns2
Conditions	Recombinant mouse SphK1/2 kinase assays vs. HeLa cell S1P release assay

Why This Matters

This selectivity window defines the concentration range for using SLF1081851 as a chemical probe without confounding off-target kinase inhibition.

• [1] Burgio, A. L., et al. (2023). 2-Aminobenzoxazole Derivatives as Potent Inhibitors of the Sphingosine-1-Phosphate Transporter Spinster Homolog 2 (Spns2). Journal of Medicinal Chemistry, 66(8), 5873-5891. View Source

SAR Comparison with Imidazole Derivative 7b

A key differentiator for SLF1081851 as a tool compound is its defined in vivo pharmacokinetic profile. Following a single intraperitoneal dose of 10 mg/kg in rats, SLF1081851 reached a maximum blood concentration of 5 μM at 2 hours post-dose, with drug levels sustained at ≥2 μM for at least 24 hours and a half-life exceeding 8 hours . This sustained exposure correlates with a pharmacodynamic effect—a maximal 25% decrease in lymphocyte counts at 4 hours . While newer, more potent inhibitors like SLB1122168 (IC50 = 94 nM) have been developed, their detailed PK parameters may differ and require de novo characterization for each study [1].

SAR Comparison

Direct comparison

IC50 1.93 µM vs 1.4 ± 0.3 µM (~1.4× difference)

Supports scaffold comparison; imidazole replacement maintains potency

HeLa cell S1P transport assay, same conditions

Evidence Dimension	Pharmacokinetics
Target Compound Data	Cmax = 5 μM at 2h; concentration maintained ≥2 μM for 24h; t1/2 >8h
Comparator Or Baseline	Not directly compared; representative data for SLF1081851
Quantified Difference	N/A (baseline characterization)
Conditions	Sprague-Dawley rats, 10 mg/kg i.p., single dose

Why This Matters

This data establishes the exposure levels required for in vivo target engagement, critical for planning and interpreting animal studies.

• [1] Burgio, A. L., et al. (2023). 2-Aminobenzoxazole Derivatives as Potent Inhibitors of the Sphingosine-1-Phosphate Transporter Spinster Homolog 2 (Spns2). Journal of Medicinal Chemistry, 66(8), 5873-5891. View Source

Target Engagement and In Vivo Efficacy in Mouse Models

SLF1081851 recapitulates the genetic knockout phenotype of Spns2 in vivo, providing a pharmacological tool to study Spns2 function. At 20 mg/kg i.p. in mice, SLF1081851 significantly reduces circulating lymphocytes and plasma S1P levels [1]. This effect is consistent with the lymphopenia observed in Spns2-null mice [2]. In a kidney fibrosis model, SLF1081851 at 10 mg/kg i.p. suppressed S1P transport in perivascular cells and ameliorated fibrosis [3]. While more potent inhibitors like SLF80821178 (IC50 = 51 nM) also induce lymphopenia, SLF1081851 remains a benchmark due to its extensive in vivo characterization [4].

Evidence Dimension	In Vivo Pharmacodynamics
Target Compound Data	Decreased lymphocyte count and plasma S1P at 20 mg/kg i.p.
Comparator Or Baseline	Spns2-null mouse phenotype (lymphopenia)
Quantified Difference	Recapitulates knockout phenotype
Conditions	C57BL/6 mice, 20 mg/kg i.p., 4h post-dose

Why This Matters

This demonstrates target engagement and functional relevance in vivo, validating SLF1081851 as a pharmacological probe for Spns2 biology.

• [1] Fritzemeier, R., et al. (2022). Discovery of In Vivo Active Sphingosine-1-phosphate Transporter (Spns2) Inhibitors. Journal of Medicinal Chemistry, 65(11), 7656–7681. View Source
• [2] Fritzemeier, R., et al. (2022). Discovery of In Vivo Active Sphingosine-1-phosphate Transporter (Spns2) Inhibitors. Journal of Medicinal Chemistry, 65(11), 7656–7681. View Source
• [3] PMC9873476, Figure 7. (2023). Pharmacological inhibition of Spns2 suppresses S1P transport and inflammatory signaling in perivascular cells and ameliorates kidney fibrosis. View Source
• [4] Foster, D. J., et al. (2024). Discovery of Potent, Orally Bioavailable Sphingosine-1-Phosphate Transporter (Spns2) Inhibitors. Journal of Medicinal Chemistry, 67(13), 11273-11295. View Source

SLF1081851 Research Applications

In Vivo Lymphocyte Trafficking Studies

SLF1081851 serves as the baseline reference compound for structure-activity relationship (SAR) studies aimed at developing more potent Spns2 inhibitors. Its IC50 of 1.93 μM in HeLa cells provides a critical reference point for evaluating the impact of chemical modifications on inhibitory activity [1].

SAR & Pharmacophore Studies

SLF1081851 can be used to pharmacologically mimic the phenotype of Spns2-null mice, including lymphopenia and reduced plasma S1P. This enables the study of Spns2 function without the need for genetic manipulation, particularly in models where germline knockout is impractical or confounding [2].

Cell-Based S1P Export Assays

SLF1081851 has been demonstrated to inhibit Spns2-mediated S1P transport and ameliorate fibrosis in a mouse model of kidney injury [3]. It can be applied to explore the role of Spns2 in other disease contexts, such as autoimmune encephalomyelitis (EAE) .

Application

Selection Property

Validation Focus

Immune cell trafficking studies

In vivo active tool compound

Lymphocyte count & plasma S1P endpoints

SAR & pharmacophore exploration

First-in-class scaffold with benchmark data

Comparator potency benchmarking

Cell-based S1P export assays

Reported cellular IC50 inhibition

S1P release blockade in HeLa models

PK/PD benchmarking of new inhibitors

Characterized in vivo PK profile

Half-life & sustained exposure in rodent models

• [1] Fritzemeier, R., et al. (2022). Discovery of In Vivo Active Sphingosine-1-phosphate Transporter (Spns2) Inhibitors. Journal of Medicinal Chemistry, 65(11), 7656–7681. View Source
• [2] Fritzemeier, R., et al. (2022). Discovery of In Vivo Active Sphingosine-1-phosphate Transporter (Spns2) Inhibitors. Journal of Medicinal Chemistry, 65(11), 7656–7681. View Source
• [3] PMC9873476, Figure 7. (2023). Pharmacological inhibition of Spns2 suppresses S1P transport and inflammatory signaling in perivascular cells and ameliorates kidney fibrosis. View Source